Cas no 338407-94-6 (1,2,3-Thiadiazole,5-[[3-(trifluoromethyl)phenyl]sulfonyl]-)
338407-94-6 structure
Product Name:1,2,3-Thiadiazole,5-[[3-(trifluoromethyl)phenyl]sulfonyl]-
CAS No:338407-94-6
MF:C9H5F3N2O2S2
MW:294.273409605026
CID:302007
PubChem ID:1473805
Update Time:2025-04-19
1,2,3-Thiadiazole,5-[[3-(trifluoromethyl)phenyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole,5-[[3-(trifluoromethyl)phenyl]sulfonyl]-
- 5-[3-(trifluoromethyl)phenyl]sulfonylthiadiazole
- 1,2,3-thiadiazol-5-yl 3-(trifluoromethyl)phenyl sulfone
- 5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1,2,3-thiadiazole
- 3G-329S
- 5-[3-(trifluoromethyl)benzenesulfonyl]-1,2,3-thiadiazole
- AKOS005087633
- 338407-94-6
- 5-((3-(Trifluoromethyl)phenyl)sulfonyl)-1,2,3-thiadiazole
- DTXSID20363043
- 5-METHOXY-3,3,4,7-TETRAHYDROXYFLAVONE
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- Inchi: 1S/C9H5F3N2O2S2/c10-9(11,12)6-2-1-3-7(4-6)18(15,16)8-5-13-14-17-8/h1-5H
- InChI Key: APOSPQBYCIIZFC-UHFFFAOYSA-N
- SMILES: S(C1=CN=NS1)(C1C=CC=C(C(F)(F)F)C=1)(=O)=O
Computed Properties
- Exact Mass: 293.974
- Monoisotopic Mass: 293.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 96.5Ų
1,2,3-Thiadiazole,5-[[3-(trifluoromethyl)phenyl]sulfonyl]- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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